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Compound of Interest

Compound Name: 4-Ethyl-3,5-dimethyloctane

Cat. No.: B14548755

An In-depth Technical Guide to 4-Ethyl-3,5-dimethyloctane

Introduction

4-Ethyl-3,5-dimethyloctane is a saturated, branched-chain alkane with the molecular formula
C12H26.[1][2] As a member of the dodecane isomer group, its structure consists of an eight-
carbon (octane) backbone substituted with two methyl groups and one ethyl group at specific
positions. Due to its non-polar nature and branched structure, its physical properties, such as
boiling and melting points, differ from its straight-chain isomer, n-dodecane. This document
provides a technical overview of its structural formula, physicochemical properties, and a
generalized synthetic approach, tailored for researchers and professionals in chemistry and
drug development.

Structural Formula and Elucidation

The structure of 4-Ethyl-3,5-dimethyloctane is derived directly from its IUPAC name. The
parent chain is an "octane," indicating eight carbon atoms. The substituents are located as
follows:

o A methyl group (-CHs) on the third carbon.
e An ethyl group (-CH2CHs) on the fourth carbon.
» A methyl group (-CHs) on the fifth carbon.

The 2D representation of the structure is as follows:
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The following diagram illustrates the logical derivation of the chemical structure from its IUPAC

name.
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Caption: Logical diagram for constructing 4-Ethyl-3,5-dimethyloctane from its IUPAC name.

Physicochemical Properties

Experimental data for 4-Ethyl-3,5-dimethyloctane is not widely published; much of the
available information is based on computational predictions. The following table summarizes
key physicochemical properties.
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Property Value Source
Molecular Formula Ci2Hz2s [1112]
Molecular Weight 170.33 g/mol [1][2]
CAS Registry Number 62183-64-6 [1112][3]
IUPAC Name 4-ethyl-3,5-dimethyloctane [2]
Computed LogP 449 -5.8 [2][3]
Canonical SMILES CCcCc(C)c(coye(ee [3]
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Experimental Protocols

Specific, peer-reviewed synthesis protocols for 4-Ethyl-3,5-dimethyloctane are not readily
available in public literature. However, its synthesis can be approached using established
methods for creating highly branched alkanes, which typically involve carbon-carbon bond
formation followed by reduction steps.[4]

A plausible, generalized synthetic route would be a Grignard reaction followed by dehydration
and hydrogenation.[4] This multi-step synthesis creates the carbon skeleton and then removes
functional groups to yield the final saturated alkane.

lllustrative Synthesis Workflow: Grignhard Reaction
Route

o Grignard Reagent Formation: An appropriate alkyl halide (e.g., 2-bromobutane) is reacted
with magnesium metal in an anhydrous ether solvent to form a Grignard reagent.

o Carbonyl Addition: The Grignard reagent is then reacted with a suitable ketone (e.g., 4-
methyl-3-heptanone) via nucleophilic addition to the carbonyl carbon. This reaction, after an
acidic workup, forms a tertiary alcohol with the desired carbon backbone.
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» Dehydration: The tertiary alcohol is subjected to acid-catalyzed dehydration (e.qg., using
sulfuric acid or p-toluenesulfonic acid with heat) to eliminate a molecule of water, forming a
mixture of alkene isomers.

o Hydrogenation: The resulting alkene mixture is catalytically hydrogenated using a catalyst
such as Palladium on Carbon (Pd/C) under a hydrogen atmosphere.[4] This step reduces the
double bond to a single bond, yielding the final product, 4-Ethyl-3,5-dimethyloctane.

 Purification: The final product is purified from the reaction mixture using technigues such as
fractional distillation, based on its boiling point.

The following diagram outlines this generalized experimental workflow.
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Caption: Generalized workflow for the synthesis of a branched alkane via a Grignard route.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14548755#4-ethyl-3-5-dimethyloctane-structural-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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